2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid

• IUPAC Name: 2-[(4-cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid
• InChI: InChI=1S/C11H12N2O4S/c1-8-5-9(6-12)3-4-10(8)18(16,17)13(2)7-11(14)15/h3-5H,7H2,1-2H3,(H,14,15)
• InChI Key: TXXCDPPPFHJGMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C#N)S(=O)(=O)N(C)CC(=O)O
• Molecular Formula: C11H12N2O4S
• Molecular Weight: 268.29 g/mol

Description

2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid, also known as CMSMA, is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has been found to possess various biological activities, including anti-inflammatory, analgesic, and antipyretic effects. CMSMA has been studied extensively due to its potential therapeutic applications in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid is not fully understood. However, it has been found to inhibit the activity of COX-2, an enzyme that is involved in the inflammatory response. It has also been found to inhibit the production of prostaglandins, which are inflammatory mediators. 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid has been found to possess anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects:
2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid has been found to possess various biochemical and physiological effects. It has been found to inhibit the activity of COX-2, an enzyme that is involved in the inflammatory response. It has also been found to inhibit the production of prostaglandins, which are inflammatory mediators. 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid has been found to possess anti-inflammatory, analgesic, and antipyretic effects. It has also been found to possess anti-cancer properties.

Advantages and Limitations for Lab Experiments

2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid has several advantages for lab experiments. It is readily available and can be synthesized relatively easily. It has been extensively studied and its biological activities are well documented. However, there are also some limitations associated with the use of 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid in lab experiments. It is a sulfonamide derivative, which means that it may have limited solubility in aqueous solutions. It may also have limited stability under certain experimental conditions.

Future Directions

There are several future directions for the study of 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid. One area of research could be the development of new synthetic methods for the production of 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid. Another area of research could be the investigation of the potential therapeutic applications of 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid in the treatment of various diseases. Further studies could also be conducted to elucidate the mechanism of action of 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid and to identify its molecular targets. Additionally, studies could be conducted to investigate the potential side effects of 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid and to determine its safety profile.

Synthesis Methods

2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid can be synthesized through a multi-step process. The first step involves the reaction of 2-methyl-4-nitrobenzenesulfonyl chloride with methylamine to produce N-methyl-2-methyl-4-nitrobenzenesulfonamide. The second step involves the reduction of the nitro group to an amino group using sodium dithionite. The final step involves the reaction of the resulting amine with chloroacetic acid to produce 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid.

Scientific Research Applications

2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid has been extensively studied for its potential therapeutic applications. It has been found to possess anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of cancer, diabetes, and cardiovascular diseases. 2-[(4-Cyano-2-methylphenyl)sulfonyl-methylamino]acetic acid has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. It has also been found to inhibit the production of prostaglandins, which are inflammatory mediators.